Cas no 2138823-49-9 (Butanoic acid, 2-(4-thiepanylidene)-)

• Product Name: Butanoic acid, 2-(4-thiepanylidene)-
• CAS No: 2138823-49-9
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 5261137
• Update Time: 2025-08-04

Butanoic acid, 2-(4-thiepanylidene)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(4-thiepanylidene)-

• Inchi： 1S/C10H16O2S/c1-2-9(10(11)12)8-4-3-6-13-7-5-8/h2-7H2,1H3,(H,11,12)
• InChI Key： YJEAGWSYMROOQV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=C1CCCSCC1)CC

Additional information on Butanoic acid, 2-(4-thiepanylidene)-

Research Brief on Butanoic acid, 2-(4-thiepanylidene)- (CAS: 2138823-49-9): Recent Advances and Applications in Chemical Biology and Medicine

Butanoic acid, 2-(4-thiepanylidene)- (CAS: 2138823-49-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiepane ring structure conjugated with a butanoic acid moiety, exhibits promising pharmacological properties, particularly in the modulation of key biological pathways. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetics, and applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a selective inhibitor of inflammatory signaling pathways. The study demonstrated that Butanoic acid, 2-(4-thiepanylidene)- effectively targets the NF-κB pathway, reducing pro-inflammatory cytokine production in vitro and in vivo. The compound's unique structure allows for high binding affinity to the IKK complex, a critical regulator of NF-κB activation. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

Another significant advancement was reported in a 2024 Nature Chemical Biology paper, which highlighted the compound's utility in proteolysis-targeting chimeras (PROTACs). The researchers utilized Butanoic acid, 2-(4-thiepanylidene)- as a linker molecule in PROTAC design, capitalizing on its stability and biocompatibility. The resulting PROTACs demonstrated enhanced degradation efficiency of target proteins, including those previously considered "undruggable." This application opens new avenues for targeted protein degradation therapies in oncology and neurodegenerative diseases.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of Butanoic acid, 2-(4-thiepanylidene)-. A 2023 Organic Process Research & Development publication detailed a scalable, green chemistry approach to its synthesis, achieving >90% yield while minimizing hazardous byproducts. This advancement addresses previous challenges in large-scale production, facilitating further preclinical and clinical investigations.

Ongoing clinical trials (Phase I/II) are evaluating Butanoic acid, 2-(4-thiepanylidene)- derivatives for treating rheumatoid arthritis and certain cancers. Preliminary results indicate favorable safety profiles and dose-dependent efficacy. However, researchers note that further optimization of the compound's pharmacokinetic properties, particularly its oral bioavailability, remains a key challenge for therapeutic development.

In conclusion, Butanoic acid, 2-(4-thiepanylidene)- (CAS: 2138823-49-9) represents a versatile scaffold with multiple applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a promising candidate for further development. Future research directions include structure-activity relationship studies to improve selectivity and potency, as well as exploration of its potential in combination therapies and diagnostic applications.